Cas no 2138247-94-4 (rac-(2R,3S)-3-{(benzyloxy)carbonylamino}oxolane-2-carboxylic acid)

• Product Name: rac-(2R,3S)-3-{(benzyloxy)carbonylamino}oxolane-2-carboxylic acid
• CAS No: 2138247-94-4
• MF: C₁₃H₁₅NO₅
• MW: 265.261904001236
• CID: 5610319
• PubChem ID: 165746304
• Update Time: 2025-07-24

rac-(2R,3S)-3-{(benzyloxy)carbonylamino}oxolane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3S)-3-{[(benzyloxy)carbonyl]amino}oxolane-2-carboxylic acid
• EN300-840116
• 2138247-94-4
• rac-(2R,3S)-3-{(benzyloxy)carbonylamino}oxolane-2-carboxylic acid

• Inchi： 1S/C13H15NO5/c15-12(16)11-10(6-7-18-11)14-13(17)19-8-9-4-2-1-3-5-9/h1-5,10-11H,6-8H2,(H,14,17)(H,15,16)/t10-,11+/m0/s1
• InChI Key： FANHWDLNKSZILX-WDEREUQCSA-N
• SMILES： O1CC[C@@H]([C@@H]1C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 265.09502258g/mol
• Monoisotopic Mass: 265.09502258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 84.9Ų

Additional information on rac-(2R,3S)-3-{(benzyloxy)carbonylamino}oxolane-2-carboxylic acid

Recent Advances in the Study of rac-(2R,3S)-3-{(benzyloxy)carbonylamino}oxolane-2-carboxylic acid (CAS: 2138247-94-4)

In recent years, the compound rac-(2R,3S)-3-{(benzyloxy)carbonylamino}oxolane-2-carboxylic acid (CAS: 2138247-94-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This chiral oxolane derivative, characterized by its unique structural features, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and pharmaceutical agents. The compound's stereochemistry and functional groups make it a valuable building block for the development of novel therapeutics, particularly in the areas of protease inhibition and peptide mimetics.

Recent studies have focused on optimizing the synthetic routes for rac-(2R,3S)-3-{(benzyloxy)carbonylamino}oxolane-2-carboxylic acid to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry demonstrated an efficient asymmetric synthesis method using chiral auxiliaries, achieving >95% enantiomeric excess. This advancement is critical for ensuring the reproducibility and scalability of the compound for pharmaceutical applications.

The biological activity of derivatives containing this oxolane scaffold has been extensively investigated. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that structural analogs of rac-(2R,3S)-3-{(benzyloxy)carbonylamino}oxolane-2-carboxylic acid exhibit potent inhibitory activity against several serine proteases involved in inflammatory pathways. These findings suggest potential applications in developing anti-inflammatory drugs with improved selectivity profiles.

From a drug discovery perspective, the conformational constraint imposed by the oxolane ring in rac-(2R,3S)-3-{(benzyloxy)carbonylamino}oxolane-2-carboxylic acid has been shown to enhance metabolic stability while maintaining target binding affinity. Computational modeling studies (Journal of Chemical Information and Modeling, 2023) have provided insights into the preferred binding conformations of this scaffold when incorporated into larger pharmacophores, facilitating rational drug design approaches.

Ongoing research is exploring the application of this compound in peptide-based therapeutics. A recent patent application (WO2023124567) describes its use as a proline mimetic in the development of novel cyclic peptides targeting GPCRs. The structural rigidity introduced by the oxolane ring appears to improve both receptor binding and oral bioavailability, addressing key challenges in peptide drug development.

In conclusion, rac-(2R,3S)-3-{(benzyloxy)carbonylamino}oxolane-2-carboxylic acid (CAS: 2138247-94-4) represents a versatile and pharmacologically relevant scaffold with multiple applications in medicinal chemistry. Continued research into its synthetic accessibility, structural modifications, and biological activities will likely yield important contributions to drug discovery efforts in the coming years.